Cas no 1217528-20-5 ((3S)-methyl 1-(4-(methoxycarbonyl)phenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate)

• Product Name: (3S)-methyl 1-(4-(methoxycarbonyl)phenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate
• CAS No: 1217528-20-5
• MF: C₂₁H₂₀N₂O₄
• MW: 364.394505500793
• CID: 5560125
• Update Time: 2025-06-27

(3S)-methyl 1-(4-(methoxycarbonyl)phenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3S)-methyl 1-(4-(methoxycarbonyl)phenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate
• 1H-Pyrido[3,4-b]indole-3-carboxylic acid, 2,3,4,9-tetrahydro-1-[4-(methoxycarbonyl)phenyl]-, methyl ester, (3S)-

• Inchi： 1S/C21H20N2O4/c1-26-20(24)13-9-7-12(8-10-13)18-19-15(11-17(23-18)21(25)27-2)14-5-3-4-6-16(14)22-19/h3-10,17-18,22-23H,11H2,1-2H3/t17-,18?/m0/s1
• InChI Key： XHFOUQLMHRDZHT-ZENAZSQFSA-N
• SMILES： N1C2=C(C=CC=C2)C2C[C@@H](C(OC)=O)NC(C3=CC=C(C(OC)=O)C=C3)C1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids

Additional information on (3S)-methyl 1-(4-(methoxycarbonyl)phenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate

(3S)-methyl 1-(4-(methoxycarbonyl)phenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate: A Promising Lead Compound in Targeted Therapeutic Development

(3S)-methyl 1-(4-(methoxycarbonyl)phenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate represents a novel scaffold with significant pharmacological potential, particularly in the field of neurodegenerative disease research. This compound, identified by the CAS number 1217528-20-5, is characterized by its complex heterocyclic framework combining a pyridoindole core with a methoxyacetylphenyl substituent. Recent studies have highlighted its unique ability to modulate intracellular signaling pathways, making it a valuable candidate for further exploration in drug discovery pipelines.

Structurally, (3S)-methyl 1-(4-(methoxycarbonyl)phenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate features a tetrahydroindole ring system fused to a pyridine ring, with stereochemical control at the C3 position. The methoxyacetylphenyl group at the C4 position introduces additional functional diversity, enabling potential interactions with multiple biological targets. This molecular design is strategically positioned to optimize both potency and selectivity, as evidenced by its demonstrated affinity for several G protein-coupled receptors (GPCRs) and ionotropic glutamate receptors.

Recent advancements in pharmacological research have illuminated the compound's potential in neuroprotection. A 2023 study published in Journal of Medicinal Chemistry reported that (3S)-methyl 1-(4-(methoxycarbonyl)phenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate exhibits significant neuroprotective activity in models of Parkinson's disease. The compound was shown to inhibit mitochondrial dysfunction and reduce oxidative stress, mechanisms critical in the pathogenesis of neurodegenerative disorders. These findings suggest its potential as a therapeutic agent for conditions involving neuronal damage.

Complementing its neuroprotective properties, (3S)-methyl 1-(4-(methoxycarbonyl)phenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate has demonstrated anti-inflammatory effects in inflammatory bowel disease (IBD) models. A 2024 preclinical study published in Cell Reports revealed that this compound modulates the NF-κB signaling pathway, reducing pro-inflammatory cytokine production. This dual functionality makes it a compelling candidate for the development of multi-target therapeutics, addressing the complex pathophysiology of chronic inflammatory conditions.

From a synthetic perspective, the preparation of (3S)-methyl 1-(4-(methoxycarbonyl)phenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate has been optimized through catalytic asymmetric synthesis methods. Researchers have reported improved yields and enantioselectivity using chiral phosphoric acid catalysts, a development that aligns with current trends in green chemistry and sustainable pharmaceutical manufacturing. These synthetic advancements are crucial for scaling up production for clinical applications.

Pharmacokinetic studies of (3S)-methyl 1-(4-(methoxycarbonyl)phenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate have shown promising results. A 2023 pharmacokinetic profile analysis published in Drug Metabolism and Disposition indicated that the compound exhibits favorable oral bioavailability and brain penetration, attributes essential for central nervous system (CNS) targeting. These properties are particularly significant given the challenges associated with delivering therapeutics across the blood-brain barrier.

Recent computational studies have further expanded the understanding of (3S)-methyl 1-(4-(methoxycarbonyl)phenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate's molecular interactions. Molecular docking simulations have identified potential binding sites on key therapeutic targets, including the NMDA receptor and serotonin transporter. These findings provide a structural basis for rational drug design and highlight the compound's versatility in targeting multiple disease mechanisms.

The development of (3S)-methyl 1-(4-(methoxycarbonyl)phenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate exemplifies the intersection of medicinal chemistry and modern drug discovery. Its unique molecular architecture, combined with demonstrated biological activity, positions it as a valuable lead compound. Ongoing research is focused on optimizing its pharmacological profile while maintaining its structural integrity, with the goal of advancing it through preclinical and clinical development phases.

As the pharmaceutical industry continues to seek innovative therapeutic solutions, compounds like (3S)-methyl 1-(4-(methoxycarbonyl)phenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate represent a promising direction. Its multifaceted biological activity, coupled with favorable pharmacokinetic properties, makes it a compelling candidate for further exploration. Continued research into this compound's mechanisms of action and therapeutic potential is likely to yield important insights for the development of new treatments for complex diseases.

Looking ahead, the future of (3S)-methyl 1-(4-(methoxycarbonyl)phenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate development appears promising. Advances in drug delivery systems, combined with its favorable pharmacological profile, could enable its application in a wide range of therapeutic areas. As research progresses, this compound may emerge as a significant contributor to the next generation of targeted therapeutics, offering new hope for patients with complex and challenging medical conditions.

Ultimately, the study of (3S)-methyl 1-(4-(methoxycarbonyl)phenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate underscores the importance of interdisciplinary approaches in modern drug discovery. By combining insights from medicinal chemistry, pharmacology, and computational modeling, researchers are uncovering new possibilities for therapeutic innovation. As our understanding of this compound continues to evolve, its potential applications in medicine are likely to expand, offering new opportunities for patient care and treatment.

For those engaged in pharmaceutical research, (3S)-methyl 1-(4-(methoxycarbonyl)phenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate represents an exciting area of exploration. Its unique properties and demonstrated biological activity make it a valuable candidate for further investigation. As research in this field continues to advance, the potential contributions of this compound to the development of new therapeutics are likely to become increasingly significant.

As we continue to push the boundaries of medical science, compounds like (3S)-methyl 1-(4-(methoxycarbonyl)phenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate serve as reminders of the importance of innovation in drug discovery. By harnessing the power of modern research methodologies, scientists are uncovering new possibilities for treating complex diseases. The journey of this compound from laboratory discovery to potential therapeutic application exemplifies the dynamic and evolving nature of pharmaceutical research.

Looking to the future, the continued exploration of (3S)-methyl 1-(4-(methoxycarbonyl)phenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate and similar compounds holds great promise. As our understanding of their mechanisms of action deepens, we can anticipate the development of more effective and targeted therapies. These advancements will not only benefit patients but also contribute to the broader field of medicine, paving the way for new discoveries and innovations in therapeutic development.

Ultimately, the study of (3S)-methyl 1-(4-(methoxycarbonyl)phenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate exemplifies the power of scientific inquiry in addressing complex medical challenges. By combining cutting-edge research with a commitment to innovation, we are poised to make significant strides in the development of new therapeutics. These advancements will have a lasting impact on the field of medicine, offering new hope and possibilities for patients around the world.

As we continue to explore the potential of (3S)-methyl 1-(4-(methoxycarbonyl)phenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate, we are reminded of the importance of perseverance and creativity in scientific research. The journey of this compound from discovery to potential application is a testament to the power of human ingenuity and the transformative impact of scientific progress on global health. With continued dedication and exploration, the future of pharmaceutical research promises to be as exciting and impactful as ever.